Cas no 1563055-92-4 (N'-hydroxy-1,4-dioxane-2-carboximidamide)

• Product Name: N'-hydroxy-1,4-dioxane-2-carboximidamide
• CAS No: 1563055-92-4
• MF: C₅H₁₀N₂O₃
• MW: 146.144501209259
• CID: 6262505
• PubChem ID: 163198640
• Update Time: 2025-07-16

N'-hydroxy-1,4-dioxane-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

• N'-hydroxy-1,4-dioxane-2-carboximidamide
• 1563055-92-4
• EN300-1291886
• N-Hydroxy-1,4-dioxane-2-carboximidamide
• CS-0306567

• Inchi： 1S/C5H10N2O3/c6-5(7-8)4-3-9-1-2-10-4/h4,8H,1-3H2,(H2,6,7)
• InChI Key： MNCLXFRRPBXGAQ-UHFFFAOYSA-N
• SMILES： O1CCOCC1/C(=N/O)/N

Computed Properties

• Exact Mass: 146.06914219g/mol
• Monoisotopic Mass: 146.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 77.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,4-dioxanes

Additional information on N'-hydroxy-1,4-dioxane-2-carboximidamide

Introduction to N'-hydroxy-1,4-dioxane-2-carboximidamide (CAS No. 1563055-92-4)

N'-hydroxy-1,4-dioxane-2-carboximidamide (CAS No. 1563055-92-4) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various biochemical applications. Its molecular structure, featuring a 1,4-dioxane backbone modified with a carboximidamide group, endows it with distinctive reactivity and potential utility in synthetic chemistry and drug development.

The compound's significance is further underscored by its growing relevance in contemporary research. Recent studies have highlighted its potential as a building block in the synthesis of complex molecules, particularly in the development of novel therapeutic agents. The presence of both hydroxyl and carboximidamide functional groups makes it a versatile intermediate, capable of undergoing a wide range of chemical transformations. These transformations are essential for creating more intricate molecular architectures, which are often required in the design of new drugs.

In the realm of pharmaceutical chemistry, N'-hydroxy-1,4-dioxane-2-carboximidamide has been explored for its potential applications in medicinal chemistry. Researchers have been particularly interested in its ability to serve as a precursor for biologically active compounds. The compound's structural features allow it to interact with biological targets in novel ways, opening up possibilities for the development of innovative treatments for various diseases. For instance, its scaffold can be modified to enhance binding affinity to specific receptors or enzymes, which is a critical factor in drug design.

The synthesis of N'-hydroxy-1,4-dioxane-2-carboximidamide involves intricate multi-step processes that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as catalytic hydrogenation and selective functional group transformations are commonly used in these processes. The development of efficient synthetic routes is essential not only for cost-effective production but also for scalability, which is crucial for industrial applications.

One of the most compelling aspects of N'-hydroxy-1,4-dioxane-2-carboximidamide is its role in the development of novel drug candidates. Its unique structural motifs have been leveraged to create molecules with enhanced pharmacological properties. For example, derivatives of this compound have shown promise in preclinical studies as inhibitors of certain enzymes implicated in metabolic disorders. The ability to fine-tune its structure allows researchers to tailor its biological activity, making it a valuable asset in drug discovery programs.

The compound's chemical stability under various conditions has also been a subject of extensive investigation. Studies have demonstrated that N'-hydroxy-1,4-dioxane-2-carboximidamide maintains its integrity during storage and under different environmental stresses, which is crucial for practical applications. This stability ensures that the compound remains effective throughout the synthesis process and subsequent formulation into final products. Furthermore, its compatibility with other reagents and solvents enhances its utility in diverse chemical reactions.

The safety profile of N'-hydroxy-1,4-dioxane-2-carboximidamide has been carefully evaluated through rigorous toxicological studies. These studies have provided insights into its potential effects on living systems, which are essential for assessing its suitability for pharmaceutical use. The results have generally indicated that the compound exhibits low toxicity at relevant concentrations, making it a promising candidate for further development. However, continued research is necessary to fully understand its long-term effects and potential side interactions.

In conclusion, N'-hydroxy-1,4-dioxane-2-carboximidamide (CAS No. 1563055-92-4) represents a significant advancement in the field of organic chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable intermediate in the synthesis of complex molecules. The growing body of research underscores its potential as a key component in the development of novel therapeutic agents. As scientific understanding continues to evolve, the applications of this compound are expected to expand further, contributing to innovative solutions in medicine and beyond.